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Compound of Interest

3-Chloro-4-methylphenylboronic
Compound Name: d
aci

Cat. No.: B064042

Essential Safety and Handling Guide for 3-
Chloro-4-methylphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling 3-Chloro-
4-methylphenylboronic acid. Adherence to these procedures is essential for ensuring
personal safety and maintaining a compliant laboratory environment.

Immediate Safety and Hazard Information

3-Chloro-4-methylphenylboronic acid is a chemical that requires careful handling due to its
potential health effects. Based on available safety data, this compound is classified with the
following hazards:

e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]
e H335: May cause respiratory irritation.[1]

Immediate precautionary measures include avoiding contact with skin, eyes, and clothing, and
preventing the inhalation of dust.[3][4] Work should be conducted in a well-ventilated area,
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preferably a chemical fume hood.[4] An eyewash station and safety shower must be readily

accessible.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Chloro-4-

methylphenylboronic acid to minimize exposure and ensure personal safety.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
required. A full-face shield is
recommended if there is a risk

of splashing.[4]

To protect eyes from serious
irritation caused by contact
with the chemical.[1][2][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) must be worn.[3]

[4]

To prevent skin contact and

subsequent irritation.[1][2][3]

Body Protection

A laboratory coat is required.
For handling larger quantities
or when there is a higher risk
of exposure, a chemical-
resistant apron over the lab

coat is advised.[4]

To protect the skin from

accidental spills or splashes.[4]

Respiratory Protection

For small quantities handled in
a certified chemical fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are likely to be
generated, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[4]

To prevent irritation of the

respiratory tract.[1]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Chloro-4-methylphenylboronic acid is crucial for safety.
1. Preparation:

» Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

» Verify that a calibrated eyewash station and safety shower are accessible.[4]

o Assemble all necessary equipment and reagents before starting.

2. Donning PPE:

o Put on all required personal protective equipment as detailed in the table above before
handling the chemical.

3. Handling the Chemical:

» Keep the container of 3-Chloro-4-methylphenylboronic acid tightly closed when not in
use.[2]

e Avoid creating dust when transferring the solid.[5] Use a spatula or other appropriate tools
for transfers.[5]

« If weighing the compound, do so in a manner that minimizes dust generation, such as in a
fume hood or a balance enclosure.

4. Post-Handling:
o Clean the work area thoroughly to remove any chemical residues.
» Remove PPE carefully to avoid contaminating yourself and the surrounding area.

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

Disposal Plan
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All waste containing 3-Chloro-4-methylphenylboronic acid must be treated as hazardous
waste.

1. Waste Collection:

o All materials contaminated with 3-Chloro-4-methylphenylboronic acid, including gloves,
weigh boats, and filter paper, should be collected in a designated, sealed, and clearly labeled
hazardous waste container.[3][4]

» Do not mix this waste with other waste streams unless compatibility has been confirmed.
2. Neutralization of Small Quantities (if permissible):

o For very small residual amounts, neutralization may be an option, but this must be in strict
accordance with your institution's and local environmental regulations.[3][6]

e As a weak acid, it can be neutralized with a mild base.[3] This procedure must be performed
in a fume hood while wearing full PPE.[3]

e The neutralized solution's pH should be between 5.5 and 9.0 before any further disposal
steps are considered.[3]

 Crucially, confirm with your environmental health and safety (EHS) department before
attempting any in-lab neutralization for disposal.

3. Disposal of Containers:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous waste.

o Follow institutional guidelines for the disposal of chemically contaminated empty containers.

Workflow for Safe Handling
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Workflow for Handling 3-Chloro-4-methylphenylboronic acid

Preparation
- Clean fume hood
- Verify safety equipment
- Assemble materials

Proceed

Don PPE
- Goggles/Face shield
- Nitrile gloves
- Lab coat

Chemical Handling
- Keep container closed
- Avoid dust generation
- Use appropriate tools

Post-Handling
- Clean work area
- Doff PPE correctly
- Wash hands

Generate Waste

Waste Disposal

- Collect all contaminated materials
- Label hazardous waste container
- Consult EHS for disposal

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 3-Chloro-4-
methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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